Cas no 55870-01-4 ((3beta,28S)-24,28-epoxystigmast-5-en-3-ol)

• Product Name: (3beta,28S)-24,28-epoxystigmast-5-en-3-ol
• CAS No: 55870-01-4
• MF: C₂₉H₄₈O₂
• MW: 428.690229415894
• CID: 1601524
• PubChem ID: 191394
• Update Time: 2025-04-21

(3beta,28S)-24,28-epoxystigmast-5-en-3-ol Chemical and Physical Properties

Names and Identifiers

• (3beta,28S)-24,28-epoxystigmast-5-en-3-ol
• (3beta,24S,28S)-fucosterol epoxide
• (3beta,24S,24'S)-fucosterol epoxide
• 55870-01-4
• LMST01040168
• Stigmast-5-en-3-ol, 24,28-epoxy-, (3beta,28S)-
• 24,28-Epoxystigmast-5-en-3beta-ol
• CHEBI:173028
• Fucosterol-24,28-oxide
• 24S,28S-epoxystigmast-5-en-3beta-ol
• 24,28-Epoxy-24-ethylcholesterol
• (3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-4-[(2S,3S)-3-methyl-2-propan-2-yloxiran-2-yl]butan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol

• Inchi： 1S/C29H48O2/c1-18(2)29(20(4)31-29)16-11-19(3)24-9-10-25-23-8-7-21-17-22(30)12-14-27(21,5)26(23)13-15-28(24,25)6/h7,18-20,22-26,30H,8-17H2,1-6H3/t19-,20+,22+,23+,24-,25+,26+,27+,28-,29+/m1/s1
• InChI Key： XUBCLKHKJZCPFZ-WGLRHWGRSA-N
• SMILES： O1[C@@H](C)[C@@]1(C(C)C)CC[C@@H](C)[C@H]1CC[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 428.36564
• Monoisotopic Mass: 428.365430770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• PSA: 32.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives C24-propyl sterols and derivatives